2-methyl-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline

• Molecular Formula: C20H23N5
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 2-methyl-N-[1-[1-(2-methylphenyl)tetrazol-5-yl]cyclopentyl]aniline
• InChI: InChI=1S/C20H23N5/c1-15-9-3-5-11-17(15)21-20(13-7-8-14-20)19-22-23-24-25(19)18-12-6-4-10-16(18)2/h3-6,9-12,21H,7-8,13-14H2,1-2H3
• InChI Key: RZQUIMJRDVCLKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2(CCCC2)C3=NN=NN3C4=CC=CC=C4C

Description

2-methyl-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline is a complex organic compound that features a tetrazole ring, a cyclopentyl group, and a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline typically involves multiple steps, including the formation of the tetrazole ring and the subsequent coupling with the cyclopentyl and methylphenyl groups. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method is favored due to its mild reaction conditions and functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzylic position.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

2-methyl-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: It may be explored for its potential use in drug development, particularly for targeting specific biological pathways.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-methyl-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline involves its interaction with molecular targets within biological systems. The tetrazole ring and other functional groups may interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and require further research to elucidate .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other tetrazole-containing molecules and cyclopentyl derivatives. Examples include:

• 2-methylphenyl-N-(1-methylcyclohexyl)aniline
• Other tetrazole-based compounds used in medicinal chemistry .

Uniqueness

What sets 2-methyl-N-{1-[1-(2-methylphenyl)-1H-tetrazol-5-yl]cyclopentyl}aniline apart is its specific combination of functional groups, which confer unique chemical and biological properties. This makes it a valuable compound for various research and industrial applications.